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For Immediate Release

Shanghai, China – November 18, 2025 – Despite its documented isolation from various plant

sources, the natural coumarin Yuehgesin C remains a molecule with no reported biological

activity or characterized mechanism of action in publicly available scientific literature. This

review summarizes the current knowledge of Yuehgesin C, highlighting the significant gap in

the understanding of its potential pharmacological properties.

Chemical Identity and Natural Occurrence
Yuehgesin C is a coumarin, a class of benzopyrone secondary metabolites found widely in the

plant kingdom. Its chemical structure has been elucidated, and its molecular formula is

C17H22O5, with a molecular weight of 306.4.[1]

The compound has been successfully isolated from several plant species within the Rutaceae

family. Notably, it is found in the leaves and stems of various Murraya species, including

Murraya alata (Drake), Murraya omphalocarpa, and Murraya paniculata.[2][3][4][5] It has also

been identified as a constituent of the peels of pomelo (Citrus grandis).[6][7][8][9] The plants

from which Yuehgesin C is derived are recognized in traditional medicine for a range of

therapeutic uses, including the treatment of inflammation, pain, and microbial infections.[1][2]
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A comprehensive search of scientific databases reveals a conspicuous absence of biological

data for Yuehgesin C. While numerous compounds isolated alongside Yuehgesin C from

Citrus grandis and Murraya alata have been evaluated for their pharmacological effects,

Yuehgesin C itself is not reported to have been among those tested or to have shown

significant activity.

For instance, a key study titled "Anti-Inflammatory and Neuroprotective Constituents from the

Peels of Citrus grandis" detailed the isolation of forty compounds, including Yuehgesin C.[6]

The study proceeded to test "most of the isolated compounds" for their ability to inhibit

superoxide anion generation and elastase release in human neutrophils, as well as for

neuroprotective effects.[6][7] However, the published results, which highlight several other

coumarins and flavonoids for their significant bioactivity, make no mention of Yuehgesin C's

performance in these assays.[6][7] This suggests that Yuehgesin C was either not selected for

biological screening or it was tested and found to be inactive.

Similarly, other studies focusing on the anti-inflammatory properties of compounds from

Murraya species have not reported the isolation or biological evaluation of Yuehgesin C.[1]

The broader pharmacological activities associated with the source plants—such as cytotoxic,

anti-inflammatory, and antioxidant effects—have been attributed to other constituent

compounds, primarily alkaloids, other coumarins, and flavonoids.[2][3][4][5]

Unexplored Potential and Future Directions
The lack of biological data for Yuehgesin C represents a significant knowledge gap. Given that

other coumarins isolated from the same plant sources exhibit potent anti-inflammatory and

neuroprotective properties, it is plausible that Yuehgesin C may possess latent therapeutic

potential.[1][6]

Future research should prioritize the following:

Re-isolation and Purification: Obtain a sufficient quantity of pure Yuehgesin C for

comprehensive biological screening.

Broad-Spectrum Bioassays: Evaluate Yuehgesin C in a wide range of assays, including but

not limited to anti-inflammatory, cytotoxic, neuroprotective, antimicrobial, and antioxidant

screens.
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Mechanism of Action Studies: Should any significant bioactivity be identified, subsequent

studies should focus on elucidating the underlying molecular mechanisms and signaling

pathways.

At present, no experimental protocols or signaling pathway data can be provided for

Yuehgesin C due to the lack of primary research on its biological effects. The scientific

community is encouraged to investigate this uncharacterized natural product to determine if it

holds any value for future drug development.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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